9-heptyl-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole hydrochloride

• IUPAC Name: 4-heptyl-1,2-dihydroimidazo[1,2-a]benzimidazole;hydrochloride
• InChI: InChI=1S/C16H23N3.ClH/c1-2-3-4-5-8-12-18-14-9-6-7-10-15(14)19-13-11-17-16(18)19;/h6-7,9-10H,2-5,8,11-13H2,1H3;1H
• InChI Key: PNRGHNAEGUVDSE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCN1C2=CC=CC=C2N3C1=NCC3.Cl
• Molecular Formula: C16H24ClN3
• Molecular Weight: 293.83 g/mol
• Solubility: >44.1 [ug/mL] (The mean of the results at pH 7.4)

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Benzimidazole is a fused aromatic compound and a parent member of the class of benzimidazoles, which are organic compounds containing a benzene ring fused to an imidazole ring.

Synthesis Analysis

Imidazole derivatives can be synthesized through various methods. One such method involves the cyclization of quaternary salts obtained from 1-substituted benzimidazol-2-amines and 2-bromo-1-(5-nitrofuran-2-yl)ethan-1-one.

Molecular Structure Analysis

The molecular structure of imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole compounds can undergo various chemical reactions. For instance, 9-R-2-Methyl(aryl)-9H-imidazo[1,2-a]benzimidazoles reacted with 5-nitrofuran-2-carbaldehyde and 4-nitrobenzaldehyde to give the corresponding secondary alcohols as a result of aldehyde addition to the 3-position of the tricyclic system.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole and benzimidazole compounds can vary widely depending on their specific structure and functional groups. They are known to exhibit diverse pharmacological activities.

Future Directions

The future directions in the research of imidazole and benzimidazole compounds could involve the development of new drugs, given their broad range of chemical and biological properties.